Cas no 55191-03-2 (Thiophene, 2-(octylthio)-)

• Product Name: Thiophene, 2-(octylthio)-
• CAS No: 55191-03-2
• MF: C₁₂H₂₀S₂
• MW: 228.417201042175
• CID: 1592928
• PubChem ID: 575665
• Update Time: 2025-04-21

Thiophene, 2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(octylthio)-
• 2-(Octylthio)thiophene
• CQGWJPXDNGWFLO-UHFFFAOYSA-N
• 2-(Octylsulfanyl)thiophene #
• 1-(2-Thienyl)-1-thianonane
• SCHEMBL5315566
• 55191-03-2
• DB-312901

• Inchi： 1S/C12H20S2/c1-2-3-4-5-6-7-10-13-12-9-8-11-14-12/h8-9,11H,2-7,10H2,1H3
• InChI Key： CQGWJPXDNGWFLO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CCCCCCCC

Computed Properties

• Exact Mass: 228.1008
• Monoisotopic Mass: 228.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 0